{4-[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]phenyl}methanol

• IUPAC Name: [4-(6-pyrazol-1-ylpyrimidin-4-yl)phenyl]methanol
• InChI: InChI=1S/C14H12N4O/c19-9-11-2-4-12(5-3-11)13-8-14(16-10-15-13)18-7-1-6-17-18/h1-8,10,19H,9H2
• InChI Key: QSPXMYBKYZPTMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=NC=NC(=C2)C3=CC=C(C=C3)CO
• Molecular Formula: C14H12N4O
• Molecular Weight: 252.27 g/mol

Description

{4-[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]phenyl}methanol, also known as PPM, is a synthetic molecule that has been extensively studied for its potential use in various scientific research applications. PPM has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of {4-[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]phenyl}methanol is not yet fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This inhibition can lead to the death of cancer cells and the prevention of tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This inhibition can lead to the death of cancer cells and the prevention of tumor growth. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {4-[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]phenyl}methanol in lab experiments is its ability to inhibit the growth and proliferation of cancer cells. This makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.

Future Directions

There are several areas of future research that could be explored in relation to {4-[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]phenyl}methanol. One area of interest is the development of new cancer therapies based on this compound. Further studies are needed to determine the safety and efficacy of this compound in vivo, as well as its potential use in combination with other cancer treatments. Additionally, further research is needed to explore the anti-inflammatory and antioxidant properties of this compound, and its potential use in the treatment of various inflammatory and oxidative stress-related diseases.

Scientific Research Applications

{4-[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]phenyl}methanol has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells, making it a potential candidate for the development of new cancer therapies.